Cas no 1232821-39-4 (Phenol, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]-)

• Product Name: Phenol, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]-
• CAS No: 1232821-39-4
• MF: C₁₅H₁₁ClF₃NO
• MW: 313.70215344429
• MDL: MFCD18173255
• CID: 5157799
• Update Time: 2025-05-19

Phenol, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-((E)-{[4-(trifluoromethyl)benzyl]imino}methyl)phenol
• 4-chloro-2-[[4-(trifluoromethyl)phenyl]methyliminomethyl]phenol
• 4-chloro-2-[(E)-{[4-(trifluoromethyl)benzyl]imino}methyl]phenol
• STK900201
• Phenol, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]-

• MDL： MFCD18173255
• Inchi： 1S/C15H11ClF3NO/c16-13-5-6-14(21)11(7-13)9-20-8-10-1-3-12(4-2-10)15(17,18)19/h1-7,9,21H,8H2/b20-9+
• InChI Key： WSHZBVXNWHFTEN-AWQFTUOYSA-N
• SMILES： ClC1C=CC(=C(C=1)/C=N/CC1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 4.3
• Topological Polar Surface Area: 32.6

Additional information on Phenol, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]-

4-Chloro-2-[[[[4-(Trifluoromethyl)Phenyl]Methyl]Imino]Methyl]Phenol: A Comprehensive Overview

The compound 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]phenol (CAS No. 1232821-39-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which incorporates a phenol backbone with substituents that enhance its reactivity and functionality. Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, making it accessible for further research and industrial applications.

The phenol moiety serves as the central framework of this molecule, providing a platform for the attachment of other functional groups. The chloro substituent at the 4-position introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the presence of the trifluoromethyl group at the para position of the phenyl ring further modulates the electronic properties of the molecule, enhancing its potential for use in advanced materials and drug design.

One of the most notable features of this compound is its imino group, which is a key functional group in organic synthesis. The imino group facilitates various chemical transformations, such as cyclization reactions and condensation processes, making it versatile in the construction of complex molecular architectures. Recent studies have demonstrated that this compound can be employed as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antitumor agents.

From a structural perspective, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]phenol exhibits a high degree of symmetry and rigidity, which contributes to its stability under various reaction conditions. This property is advantageous in industrial applications where robustness and reproducibility are critical. Furthermore, the trifluoromethyl group imparts lipophilicity to the molecule, enhancing its ability to interact with biological systems.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been explored to streamline its preparation. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for exploring its potential applications in drug delivery systems and nanotechnology.

In terms of biological activity, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]phenol has shown promising results in preclinical studies targeting various disease states. Its ability to modulate cellular signaling pathways makes it a potential candidate for therapeutic interventions in oncology and infectious diseases. However, further investigations are required to fully understand its pharmacokinetics and toxicity profiles before it can be translated into clinical use.

From an environmental standpoint, this compound has been subjected to rigorous safety assessments to ensure its compatibility with eco-friendly practices. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, 4-chloro-2-[[[[4-(trifluoromethyl)phenyl]methyl]imino]methyl]phenol (CAS No. 1232821-39-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic methods and biological evaluations, position it as a valuable tool for future innovations in chemistry and medicine.